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Compound of Interest

Compound Name: Lantanose A

Cat. No.: B1674490 Get Quote

As of late 2025, a detailed total synthesis protocol for Lantanose A, an oligosaccharide

isolated from the root of Lantana camara, has not been published in publicly accessible

scientific literature. While the structure and biological origin of Lantanose A are known, a

complete chemical synthesis from simpler starting materials has not been reported.

Lantanose A is identified as an oligosaccharide with the molecular formula C30H52O26.[1] Its

natural source is the plant Lantana camara.[1]

Due to the absence of a published total synthesis, the creation of detailed application notes,

experimental protocols, quantitative data tables, and workflow diagrams as requested is not

possible at this time. Researchers, scientists, and drug development professionals interested in

the synthesis of Lantanose A may need to undertake de novo route design and development.

Such an endeavor would involve complex challenges inherent in oligosaccharide synthesis,

including stereoselective glycosidic bond formation and the use of intricate protecting group

strategies.

Further research and exploration in the field of carbohydrate chemistry may lead to the

development of a successful total synthesis of Lantanose A in the future. Interested parties are

encouraged to monitor the relevant chemical literature for any such advancements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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